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Introduction

The exploration of materials under extreme pressure is a frontier in materials science, leading
to the discovery of novel compounds with exotic properties. In this context, the strontium-
carbon (Sr-C) system has emerged as a subject of significant interest. Theoretical predictions,
driven by advanced computational methods, have unveiled a rich landscape of previously
unknown strontium carbide phases that are thermodynamically stable at high pressures.[1][2]
These novel materials exhibit a remarkable diversity of carbon-based structural motifs, from
simple isolated atoms and dimers to complex polymeric chains and ribbons.[1][2] This technical
guide provides a comprehensive overview of these predicted novel strontium carbide phases,
detailing their structural characteristics, stability domains, and the computational and
experimental methodologies crucial for their study. While the phases discussed herein are
based on theoretical predictions, this document also outlines the experimental protocols
required for their synthesis and validation, paving the way for future experimental exploration in
this promising area.
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Predicted Novel Strontium Carbide Phases

Systematic theoretical explorations of the Sr-C system under pressures up to 100 GPa, utilizing
ab initio evolutionary crystal structure prediction methods, have identified several new,
thermodynamically stable strontium carbide compounds.[1][2] These predicted phases
possess stoichiometries of SrC, SrCz, SrCs, Sr2C, Sr2Cs, Sr2Cs, and SrsCz.[1] The application
of pressure dramatically alters the bonding patterns within the carbon sublattice, giving rise to a
variety of fascinating carbon anions.

Data Presentation: Predicted High-Pressure Strontium
Carbide Phases

The following table summarizes the key quantitative data for the theoretically predicted novel
strontium carbide phases. This information is primarily derived from the computational study
by Rybin et al. (2025).[1][2]
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Stoichiometry

Predicted Stability
Range (GPa)

Space Group

Carbon Motif
Description

Isolated carbon atoms

Sr2C 30-50 [4/mmm _
(methanide)
Carbon dimers
Sr3Cz 20-40 Immm )
(ethanide)
Carbon dimers and
SrC 20 - 100 Cmcm - Pmmn ]
chains
Linear Cs trimers
Sr2Cs 20 - 40 C2/m )
(allylenide)
P Stripes of fused five-
SrCz 20-90 i1- membered carbon
rings
Higher pressure
>90 Immm (Hig P
phase of SrCz)
Infinite ribbons of five-
SrCs 20-30 C2/m membered carbon
rings
P Ribbons of fused five-
Sr2Cs 20-30 i1- and six-membered

carbon rings

Note: The stability ranges are approximate and derived from the pressure-composition phase

diagram presented in the source literature. The detailed crystallographic information, including

precise lattice parameters and atomic coordinates, is not yet fully available in published

literature and awaits experimental confirmation or the release of complete crystallographic

information files (CIFs) from the theoretical studies.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the logical relationships in the prediction and validation of

novel crystalline phases and the pressure-induced transformations in the Sr-C system.
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Theoretical Prediction Workflow
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Caption: Workflow for the theoretical prediction of novel crystalline phases.
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Pressure-Induced Transformations in the Sr-C System
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Caption: Predicted pressure-induced phase transformations in strontium carbides.

Experimental Protocols

The synthesis and characterization of the predicted novel strontium carbide phases require
specialized high-pressure experimental techniques. The following protocols outline the general
methodologies for the synthesis and in-situ characterization of these materials.

High-Pressure Synthesis
1. Diamond Anvil Cell (DAC) with Laser Heating:

» Objective: To synthesize small quantities of the target strontium carbide phases at high

pressures and temperatures.

o Apparatus: A symmetric or panoramic diamond anvil cell (DAC) equipped with beveled
diamond anvils (culet size typically 100-300 pm).

e Sample Preparation:
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o A thin foil of high-purity strontium metal is loaded into a gasket chamber (e.g., rhenium or
tungsten).

o A source of carbon is introduced. This can be in the form of fine graphite powder,
amorphous carbon, or by direct reaction with the diamond anvils at very high
temperatures.

o A pressure-transmitting medium (e.g., neon, argon, or NaCl) is loaded cryogenically or by
gas loading to ensure quasi-hydrostatic conditions.

o Afew ruby spheres are included for pressure calibration via ruby fluorescence
spectroscopy.

Synthesis Procedure:

o The DAC is gradually compressed to the target pressure, with the pressure being
monitored at each step.

o The sample is heated using a double-sided laser heating system (e.g., Nd:YAG or fiber
laser) to temperatures typically ranging from 1500 K to 3000 K to overcome kinetic
barriers and promote reaction.

o The temperature is measured pyrometrically.

o The laser heating is maintained for a sufficient duration to allow for the chemical reaction
and crystallization of the new phase.

. Large-Volume Press (LVP):

Objective: To synthesize larger, bulk quantities of the novel phases, which is essential for ex-
situ characterization of their physical properties.

Apparatus: A multi-anvil press (e.g., Kawai-type or Walker-type).
Sample Assembly:

o A mixture of strontium metal and a carbon source in the desired stoichiometric ratio is
placed inside a capsule made of a refractory and inert material (e.g., molybdenum,
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platinum, or boron nitride).

o The capsule is surrounded by a pressure medium (e.g., MgO or pyrophyllite) and a
furnace (e.g., graphite or LaCrOs).

o The entire assembly is placed within a set of anvils.

e Synthesis Procedure:
o The press is compressed to the target pressure.

o The sample is heated to the desired temperature by passing a current through the
furnace.

o The pressure and temperature are maintained for a period ranging from minutes to hours
to ensure complete reaction and grain growth.

o The sample is then quenched to ambient temperature before being slowly decompressed.

In-situ Characterization

o Objective: To identify the crystal structure of the synthesized phases at high pressure and
temperature.

e Technique: Synchrotron X-ray Diffraction (XRD).

e Procedure:
o The DAC or LVP is mounted on a diffractometer at a synchrotron beamline.
o A highly focused, high-energy monochromatic X-ray beam is directed at the sample.
o Diffraction patterns are collected on an area detector.

o The diffraction data is analyzed to determine the crystal system, space group, and lattice
parameters of the synthesized phase.

o For single-crystal XRD, which can be performed in a DAC, a more precise structural
solution, including atomic positions, can be obtained.
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Experimental Synthesis and Validation Workflow
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Caption: General workflow for the experimental synthesis and characterization.

Conclusion

The theoretical prediction of novel strontium carbide phases under compression opens up a

new and exciting chapter in the study of alkaline-earth metal carbides. The diverse range of

carbon motifs and the potential for unusual electronic and physical properties make these

materials highly attractive targets for experimental synthesis and characterization. This

technical guide has summarized the current theoretical understanding of these novel phases

and provided a roadmap for their experimental realization and validation. The successful

synthesis of these predicted compounds would not only advance our fundamental

understanding of chemistry and physics under extreme conditions but could also lead to the
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discovery of new materials with valuable technological applications. Further research,
combining theoretical predictions with advanced experimental techniques, is crucial to fully
explore the rich and complex chemistry of the strontium-carbon system at high pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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